Cas no 2091594-05-5 (2-chloro-6-ethylquinolin-4-amine)

• Product Name: 2-chloro-6-ethylquinolin-4-amine
• CAS No: 2091594-05-5
• MF: C₁₁H₁₁ClN₂
• MW: 206.671441316605
• MDL: MFCD30668364
• CID: 5239755
• Update Time: 2025-11-01

2-chloro-6-ethylquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinamine, 2-chloro-6-ethyl-
• 2-chloro-6-ethylquinolin-4-amine

• MDL： MFCD30668364
• Inchi： 1S/C11H11ClN2/c1-2-7-3-4-10-8(5-7)9(13)6-11(12)14-10/h3-6H,2H2,1H3,(H2,13,14)
• InChI Key： RDEAGJXTJJZONP-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(CC)=CC=2)C(N)=CC=1Cl

Additional information on 2-chloro-6-ethylquinolin-4-amine

Comprehensive Overview of 2-Chloro-6-ethylquinolin-4-amine (CAS No. 2091594-05-5): Properties, Applications, and Research Insights

The compound 2-chloro-6-ethylquinolin-4-amine (CAS No. 2091594-05-5) is a specialized quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloro substitution at the 2-position and an ethyl group at the 6-position, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics.

In recent years, the scientific community has focused on heterocyclic compounds like 2-chloro-6-ethylquinolin-4-amine due to their broad-spectrum applications. A surge in searches for "quinoline-based drug development" and "CAS 2091594-05-5 suppliers" reflects its commercial relevance. This compound’s amine functionality further enhances its reactivity, enabling modifications for high-throughput screening in medicinal chemistry. Its role in catalysis and material science is also under investigation, addressing trends in sustainable chemistry.

From a synthetic perspective, 2091594-05-5 is often synthesized via Pd-catalyzed cross-coupling or nucleophilic substitution reactions. Analytical techniques such as HPLC and NMR are critical for purity validation, a topic frequently queried in academic forums. The compound’s logP and solubility profiles are key parameters for formulation scientists, as evidenced by rising searches for "quinoline solubility optimization."

Environmental and regulatory considerations are also pivotal. While 2-chloro-6-ethylquinolin-4-amine is not classified as hazardous, its handling requires standard lab precautions. Discussions on "green synthesis of quinoline derivatives" highlight the industry’s shift toward eco-friendly protocols. Additionally, patents citing this compound often emphasize its utility in crop protection, resonating with global concerns about food security.

In conclusion, CAS 2091594-05-5 represents a promising scaffold in multidisciplinary research. Its integration into AI-driven molecular design platforms and high-value chemical libraries underscores its future potential. As innovation accelerates, this compound is poised to address challenges in precision medicine and sustainable agriculture, making it a focal point for both academia and industry.